Cas no 1021054-51-2 (2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one)

2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one is a heterocyclic compound featuring a fused indole-oxadiazole core linked to a furan moiety and a pyrrolidine-substituted ketone. Its structural complexity confers potential bioactivity, particularly in medicinal chemistry applications. The 1,3,4-oxadiazole ring enhances metabolic stability and hydrogen-bonding capacity, while the furan group may contribute to π-π stacking interactions. The pyrrolidin-1-yl-ethanone moiety improves solubility and membrane permeability. This scaffold shows promise as a pharmacophore for targeting enzymes or receptors due to its balanced lipophilicity (predicted LogP ~2.8) and moderate molecular weight (~378.4 g/mol). Its synthetic versatility allows for further derivatization at multiple positions, making it valuable for structure-activity relationship studies in drug discovery programs.
2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one structure
1021054-51-2 structure
Product Name:2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one
CAS No:1021054-51-2
MF:C20H18N4O3
MW:362.381924152374
CID:6393226
PubChem ID:42111248
Update Time:2025-07-02

2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one
    • 2-[3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]indol-1-yl]-1-pyrrolidin-1-ylethanone
    • 1021054-51-2
    • SR-01000921113-1
    • AKOS024498909
    • SR-01000921113
    • VU0636177-1
    • 2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-1-(pyrrolidin-1-yl)ethanone
    • F5115-0183
    • Inchi: 1S/C20H18N4O3/c25-18(23-9-3-4-10-23)13-24-12-15(14-6-1-2-7-16(14)24)19-21-22-20(27-19)17-8-5-11-26-17/h1-2,5-8,11-12H,3-4,9-10,13H2
    • InChI Key: ARUJKUAPIJUGNC-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CCCC1)CN1C2=C(C=CC=C2)C(C2=NN=C(C3=CC=CO3)O2)=C1

Computed Properties

  • Exact Mass: 362.13789045g/mol
  • Monoisotopic Mass: 362.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 77.3Ų

2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5115-0183-2μmol
2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one
1021054-51-2
2μmol
$57.0 2023-09-10
Life Chemicals
F5115-0183-1mg
2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one
1021054-51-2
1mg
$54.0 2023-09-10
Life Chemicals
F5115-0183-2mg
2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one
1021054-51-2
2mg
$59.0 2023-09-10
Life Chemicals
F5115-0183-3mg
2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one
1021054-51-2
3mg
$63.0 2023-09-10

Additional information on 2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one

Comprehensive Overview of 2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1021054-51-2)

The compound 2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1021054-51-2) is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique combination of furan, oxadiazole, and indole moieties makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics, given its ability to interact with multiple biological targets.

In recent years, the demand for heterocyclic compounds like 2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one has surged due to their versatility in drug development. The oxadiazole ring, for instance, is known for its role in enhancing metabolic stability and bioavailability, while the indole core is frequently associated with neurotransmitter modulation. This dual functionality positions the compound as a subject of intense study in neuroscience and oncology research.

One of the most frequently asked questions about CAS No. 1021054-51-2 revolves around its synthetic accessibility. The compound can be synthesized via multi-step organic reactions, including cyclization and condensation techniques. Advanced methods such as microwave-assisted synthesis have also been explored to improve yield and purity. These innovations align with the growing trend of green chemistry, where researchers aim to minimize waste and reduce reaction times.

The pharmacological profile of 2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one is another area of keen interest. Preliminary studies suggest that it may exhibit activity against enzymes like phosphodiesterases and kinases, which are critical in cellular signaling pathways. Such properties make it a potential candidate for treating conditions like inflammation and cancer. However, further in vivo studies are required to validate these findings and assess its safety profile.

From a commercial perspective, the compound's patent status and market availability are common queries among stakeholders. While CAS No. 1021054-51-2 is not yet widely available in bulk quantities, several specialty chemical suppliers offer it for research purposes. Its niche application in high-throughput screening and fragment-based drug design has also contributed to its rising demand in academic and industrial laboratories.

In summary, 2-{3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one represents a fascinating intersection of chemistry and biology. Its multifaceted structure and potential therapeutic applications make it a compound worth watching in the coming years. As research progresses, it may well emerge as a cornerstone in the development of next-generation pharmaceuticals.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd